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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical reagents like GSK143 dihydrochloride, a potent spleen

tyrosine kinase (SYK) inhibitor, is paramount for ensuring a safe work environment and

maintaining regulatory compliance.[1][2] This guide provides a comprehensive, step-by-step

protocol for the safe handling and disposal of GSK143 dihydrochloride and associated

contaminated materials.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to handle GSK143 dihydrochloride with

care. Although a specific Safety Data Sheet (SDS) for GSK143 dihydrochloride was not

retrieved, general safety protocols for similar chemical compounds should be strictly followed.

Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat. All handling of this compound should occur in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol
The primary directive for the disposal of GSK143 dihydrochloride is to treat it as hazardous

chemical waste.[2] Do not dispose of this chemical down the drain or in regular trash

receptacles.[1]

Waste Segregation and Collection:
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All waste containing GSK143 dihydrochloride, including unused or expired product,

solutions, and contaminated consumables (e.g., pipette tips, vials, and gloves), must be

collected in a dedicated and clearly labeled hazardous waste container.[1]

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by your institution's Environmental Health and Safety (EHS) department.[1]

Containerization:

The designated hazardous waste container must be chemically compatible with GSK143
dihydrochloride and any solvents used.

Ensure the container is in good condition, free from leaks, and is kept securely closed

when not in use.[1]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

This storage area should be away from incompatible materials such as strong acids,

bases, and oxidizing agents.[1]

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to schedule the pickup and disposal of the hazardous waste.[3]

Adhere to all institutional and local regulations regarding waste pickup, documentation,

and record-keeping.[1]

Spill Management
In the event of a spill, the following procedures should be implemented:

For Solid Spills: Carefully sweep or scoop the material, avoiding the generation of dust.

Place the collected solid into a sealed, labeled container for hazardous waste disposal.
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For Liquid Spills: Absorb the spill using an inert, non-combustible material such as

vermiculite or sand. Collect the absorbent material and place it into a suitable container for

hazardous waste.

Decontamination: The spill area should be decontaminated with a suitable solvent, such as

alcohol. All cleaning materials must also be disposed of as hazardous waste.

Quantitative Data Summary
While specific quantitative data for GSK143 dihydrochloride disposal is not available, the

following table summarizes key handling and disposal parameters based on general laboratory

chemical waste guidelines.

Parameter Recommendation

Primary Disposal Route Approved Hazardous Waste Disposal Plant[1][2]

Environmental Precautions Do not allow to enter drains or water sources.[1]

PPE
Safety Goggles, Chemical-Resistant Gloves,

Lab Coat

Spill Cleanup (Solid)
Sweep carefully to avoid dust, collect in a

sealed container.

Spill Cleanup (Liquid)
Absorb with inert material, collect in a sealed

container.

Container Type
Chemically compatible, sealed, and clearly

labeled.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GSK143 dihydrochloride.
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GSK143 Dihydrochloride Disposal Workflow
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Caption: Workflow for the safe disposal of GSK143 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. vumc.org [vumc.org]

3. Chemical Waste | Removal, Treatment and Disposal | CSG [csg.co.uk]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of GSK143
Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417604#gsk143-dihydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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